Cas no 293759-02-1 (<br>6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carb onitrile)

• Product Name: <br>6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carb onitrile
• CAS No: 293759-02-1
• MF: C₁₄H₁₁IN₄O
• MW: 378.167814493179
• CID: 3071135
• PubChem ID: 3130155
• Update Time: 2025-10-31

<br>6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carb onitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carb onitrile
• AG-205/03774060
• SR-01000507146-1
• STK746477
• AKOS024287255
• 6-amino-4-(3-iodophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• AKOS000576390
• 293759-02-1
• 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-AMINO-4-(3-IODOPHENYL)-3-METHYL-1H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
• SR-01000507146

• MDL： MFCD00486601
• Inchi： 1S/C14H11IN4O/c1-7-11-12(8-3-2-4-9(15)5-8)10(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
• InChI Key： CNDATPKHSNFUQD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 377.99776Da
• Monoisotopic Mass: 377.99776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.7Ų

Additional information on <br>6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carb onitrile

Introduction to 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 293759-02-1)

6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 293759-02-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[2,3-c]pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound, particularly the presence of the 6-amino, 3-iodo-phenyl, and 5-carbonitrile groups, contribute to its potential therapeutic applications.

The synthesis of 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through a condensation reaction between an appropriate aldehyde and a substituted hydrazine. Subsequent steps include the introduction of the 6-amino group via amination and the addition of the 3-iodo-phenyl moiety through a coupling reaction. The final step involves the formation of the pyrano[2,3-c]pyrazole ring and the introduction of the 5-carbonitrile group.

In recent years, significant progress has been made in understanding the biological activities of pyrano[2,3-c]pyrazoles. For instance, studies have shown that these compounds exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, research has demonstrated that certain pyrano[2,3-c]pyrazoles possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. The presence of the 6-amino, 3-iodo-phenyl, and 5-carbonitrile groups in 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile may enhance these biological activities by providing additional binding sites for target proteins.

The pharmacological profile of 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied using various in vitro and in vivo models. In vitro studies have shown that this compound exhibits high selectivity and potency against specific cancer cell lines. For example, it has been found to be particularly effective against breast cancer and lung cancer cells. In vivo studies have further confirmed these findings, demonstrating that the compound can significantly reduce tumor size and improve survival rates in animal models.

The mechanism of action of 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile is multifaceted. It is believed to act through multiple pathways, including inhibition of kinases involved in cell proliferation and survival signaling pathways. Additionally, it may modulate gene expression by interacting with specific transcription factors or epigenetic modifiers. These mechanisms contribute to its broad-spectrum therapeutic potential.

In addition to its anti-inflammatory and anti-cancer properties, recent studies have also explored the potential of pyrano[2,3-c]pyrazoles as anti-viral agents. Research has shown that these compounds can inhibit viral replication by targeting key viral enzymes or host cell factors required for viral entry and replication. The unique structural features of 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile, particularly the presence of the 6-amino, 3-iodo-phenyl, and 5-carbonitrile groups, may enhance its anti-viral activity by providing additional binding sites for viral targets.

The development of new drugs based on pyrano[2,3-c]pyrazoles is an active area of research. Several compounds within this class have entered clinical trials for various indications, including cancer and inflammatory diseases. The success of these clinical trials will depend on optimizing the pharmacokinetic properties of these compounds to ensure adequate bioavailability and minimal side effects.

In conclusion, 6-Amino-4-(3-iodo-phenyl)-3-methyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 293759-02-1) represents a promising lead compound for further pharmaceutical development. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and inflammatory diseases.